Cas no 112811-68-4 (ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate)

• Product Name: ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate
• CAS No: 112811-68-4
• MF: C₁₂H₁₁F₃O₄
• MW: 276.208554506302
• MDL: MFCD06658447
• CID: 137422
• PubChem ID: 10588473
• Update Time: 2025-10-29

ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-OXO-3-(2,4,5-TRIFLUORO-3-METHOXY-PHENYL)-PROPIONIC ACID ETHYL ESTER
• 3-OXO-3-(2,4,5-TRIFLUORO-3-METHOXYPHENYL)PROPIONIC ACID ETHYL ESTER,
• Benzenepropanoic acid,2,4,5-trifluoro-3-methoxy-b-oxo-, ethyl ester
• Ethyl 2-(3-methoxy-2,4,5-trifluorobenzoyl)acetate
• Ethyl 3-methoxy-2,4,5-trifluorobenzoylacetate
• Ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate
• 2-(2,4,5-trifluoro-3-methoxybenzoyl)acetic acid ethyl ester
• 2,4,5-Trifluoro-3-Methoxy-B-Oxo-Benzenepropanoic Acid Ethyl Ester
• ethyl 3-(2,4,5-trifluoro-3-methoxyphenyl)-3-oxopropanoate
• ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propionate
• Moxifloxacin Impurity Ⅵ
• Ethyl-2,4,5-trifluoro-3-Methoxybenzoylacetate
• Benzenepropanoic acid, 2,4,5-trifluoro-3-methoxy-β-oxo-, ethyl ester
• AKOS015911279
• AB1441
• F2167-1309
• CS-0076017
• ethyl3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate
• 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoic acid ethyl ester
• SY258593
• AM20020216
• ethyl-3-methoxy-2,4,5-trifluorobenzoylacetate
• FT-0701060
• Ethyl 2,4,5-trifluoro-3-methoxybenzoylacetate
• 112811-68-4
• Ethyl 3-methoxy-2,4,5-trifluorobenzoyl acetate
• SB30768
• J-521316
• 3-Oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propionic acid ethyl ester
• WTKWXCRLEWADRT-UHFFFAOYSA-N
• A802660
• Ethyl3-methoxy-2,4,5-trifluorobenzoylacetate
• Ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxy-phenyl)propanoate
• DTXSID80442207
• 3-Oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propionicacidethylester
• MFCD06658447
• EN300-239849
• SCHEMBL966496
• AS-72534
• ethyl (3-methoxy-2,4,5-trifluorobenzoyl)acetate
• ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate

• MDL： MFCD06658447
• Inchi： 1S/C12H11F3O4/c1-3-19-9(17)5-8(16)6-4-7(13)11(15)12(18-2)10(6)14/h4H,3,5H2,1-2H3
• InChI Key： WTKWXCRLEWADRT-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(CC(=O)OCC)=O)F)F)OC

Computed Properties

• Exact Mass: 276.06100
• Monoisotopic Mass: 276.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.24840

ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate

Professional Introduction to Ethyl 3-Oxo-3-(2,4,5-Trifluoro-3-Methoxyphenyl)Propanoate (CAS No. 112811-68-4)

Ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate (CAS No. 112811-68-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of multiple functional groups, including esters, trifluoromethyl groups, and methoxy substituents, contributes to its diverse chemical reactivity and potential biological activities.

The structural motif of ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate is particularly noteworthy due to its incorporation of a trifluoromethyl group at the para position relative to the methoxy group on the aromatic ring. This specific arrangement enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. The trifluoromethyl group is known to modulate pharmacokinetic properties by influencing solubility and metabolic clearance rates, making it a desirable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of fluorinated compounds for their enhanced bioavailability and improved pharmacological profiles. The< strong> CAS No. 112811-68-4 compound exemplifies this trend by integrating advanced fluorination strategies into its molecular design. Studies have demonstrated that such modifications can lead to increased binding affinity and selectivity for biological targets, thereby improving therapeutic efficacy while minimizing off-target effects.

The pharmaceutical industry has been actively exploring novel scaffolds for drug discovery, and ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate represents a promising candidate for further investigation. Its structural features suggest potential applications in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, preliminary computational studies have indicated that this compound may interact with enzymes involved in metabolic disorders and inflammatory responses, offering a foundation for developing next-generation therapeutics.

The synthesis of ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the condensation of appropriate precursors followed by functional group manipulations such as esterification and aromatic substitutions. The use of advanced catalytic systems has enabled more efficient and scalable production processes, which are essential for industrial applications.

The biological activity of this compound has been preliminarily assessed through in vitro assays conducted by leading research groups. Initial results suggest that it exhibits inhibitory effects on certain enzymes and receptors relevant to neurological disorders. These findings align with the growing interest in fluorinated derivatives as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. Further preclinical studies are warranted to fully elucidate its therapeutic potential.

The role of computational chemistry in optimizing the properties of CAS No. 112811-68-4 cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions with biological targets and to guide structural modifications aimed at enhancing potency and selectivity. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising candidates early in the drug discovery process.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While these molecules offer significant advantages in terms of pharmacological performance, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce environmental footprints without compromising efficacy.

In conclusion, ethyl 3-oxo-3-(2,4,5-trifluoro-3-methoxyphenyl)propanoate represents a compelling example of how structural innovation can lead to the development of novel pharmaceutical agents with enhanced therapeutic profiles. Its unique combination of functional groups makes it a versatile intermediate with broad applications in drug discovery. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play a significant role in shaping the future of medicinal chemistry.